Cas no 103619-04-1 (2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)-)

• Product name: 2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)-
• CAS No: 103619-04-1
• MF: C₁₂H₂₂O₂
• MW: 198.30188
• CID: 174049
• PubChem ID: 190558

2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-[(1R)-1-methylbutyl]-, (3R,5R,6S)-
• (3R,5R,6S)-3,5-dimethyl-6-[(2R)-pentan-2-yl]oxan-2-one
• (-)-Invictolide
• 2H-Pyran-2-one,tetrahydro-3,5-dimethyl-6-(1-methylbutyl)-, [3R-[3a,5b,6a(R*)]]-
• Invictolide
• DTXSID90908506
• 2H-Pyran-2-one, tetrahydro-3,5-dimethyl-6-((1R)-1-methylbutyl)-, (3R,5R,6S)-
• 103619-04-1
• 3,5-DIMETHYL-6-(PENTAN-2-YL)OXAN-2-ONE

• Inchi： InChI=1S/C12H22O2/c1-5-6-8(2)11-9(3)7-10(4)12(13)14-11/h8-11H,5-7H2,1-4H3
• InChI Key： AZBHSLUQWMFDHU-UHFFFAOYSA-N
• SMILES： CCCC(C1OC(=O)C(C)CC1C)C

Computed Properties

• Exact Mass: 198.162
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.905
• Boiling Point: 273.3°Cat760mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.436